Cas no 2387217-94-7 (2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid)

• Product Name: 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid
• CAS No: 2387217-94-7
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5155371
• PubChem ID: 165902066
• Update Time: 2025-06-30

2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2387217-94-7
• 2-[butyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]benzoic acid
• EN300-81056
• 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid

• Inchi： 1S/C26H25NO4/c1-2-3-16-27(24-15-9-8-14-22(24)25(28)29)26(30)31-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,23H,2-3,16-17H2,1H3,(H,28,29)
• InChI Key： ZSHCQMFNHLLXDO-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1C(=O)O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid

Introduction to 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic Acid (CAS No. 2387217-94-7)

2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid, identified by its CAS number 2387217-94-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug development and molecular recognition. The unique structural features of this molecule, including its 2-butyl side chain and the presence of a (9H-fluoren-9-yl)methoxycarbonyl group, contribute to its distinctive chemical properties and biological activities.

The 2-butyl moiety in the molecular structure of 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid plays a crucial role in determining its solubility and interactions with biological targets. This side chain enhances the compound's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group contributes to the molecule's stability and reactivity, allowing for further functionalization and derivatization in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The benzoic acid core of the molecule is well-known for its antimicrobial and anti-inflammatory properties, while the protective nature of the methoxycarbonyl group ensures that the molecule remains stable under physiological conditions.

One of the most compelling aspects of 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid is its versatility in synthetic applications. The presence of multiple functional groups allows chemists to modify the molecule in various ways, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored the use of this compound as a precursor in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The ability to incorporate fluorinated aromatic rings into drug candidates has also been shown to enhance their metabolic stability and bioavailability.

The latest advancements in computational chemistry have further illuminated the potential of 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues on target proteins, leading to conformational changes that disrupt normal cellular functions. These insights have guided the design of more potent and selective drug candidates. Additionally, high-throughput screening techniques have been employed to identify novel analogs of this compound with improved pharmacokinetic profiles.

In clinical research, 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid has been evaluated in preclinical studies for its potential therapeutic effects. Initial results suggest that this compound may exhibit anti-proliferative properties by inhibiting key signaling pathways involved in cell growth and survival. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications, such as creams or ointments designed to treat skin disorders.

The synthesis of 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid involves a series of well-established organic reactions, including condensation, alkylation, and protection-deprotection steps. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. The use of palladium-catalyzed cross-coupling reactions has particularly been beneficial in constructing the complex aromatic core of this molecule.

The environmental impact of producing 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are prioritized alongside chemical innovation.

Looking ahead, the future prospects for 2-butyl({(9H-fluoren-9-yl)methoxycarbonyl})aminobenzoic acid are promising. Continued research is expected to uncover new applications for this compound across various therapeutic areas. Additionally, collaborations between academic institutions and pharmaceutical companies will likely accelerate the translation of laboratory findings into clinical trials, bringing new treatments closer to reality for patients worldwide.